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Compound of Interest

Compound Name:
2-Chloroacetimidamide

hydrochloride

Cat. No.: B078023 Get Quote

An In-depth Technical Guide to 2-Chloroacetimidamide Hydrochloride

Chemical Identity and Properties
2-Chloroacetimidamide hydrochloride is a chemical compound used as an intermediate in

the synthesis of various agrochemicals and pharmaceuticals.[1] Its hydrochloride form

enhances stability and solubility in polar solvents.[1]

Molecular Formula and Weight:

There appears to be some variation in the reported molecular formula and weight in different

databases. The most commonly cited formula is C₂H₅Cl₂N₂, corresponding to the hydrochloride

salt of 2-chloroacetamidine.
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Property Value Source

CAS Number 10300-69-3 [1][2][3]

Molecular Formula C₂H₅Cl₂N₂ [4]

Molecular Weight 128.99 g/mol [1][2]

127.98 g/mol [4]

Melting Point 98-103 °C [2][3]

Boiling Point 146.4 °C at 760 mmHg [2]

Storage 2-8°C, dry, well-ventilated [1][2]

Note: Some sources may list the formula as C₂H₆Cl₂N₂. The discrepancy likely arises from

different conventions in representing the salt form.

Applications in Research and Development
2-Chloroacetimidamide hydrochloride serves as a crucial building block in organic

synthesis, particularly for creating nitrogen-containing heterocyclic compounds.[1]

Key Applications:

Pharmaceutical Synthesis: It is a key intermediate for producing various pharmaceuticals.[1]

The chloroacetamidine functional group is a valuable component for building complex

molecular architectures.[1]

Agrochemical Development: The compound is commonly employed in the development of

crop protection agents like herbicides and plant growth regulators that require selective

reactivity.[1]

Biochemical Research: Chloroacetamidine hydrochloride is used as a general

pharmacophore in studying and delineating the characteristics of the amidinotransferase

superfamily of enzymes.[3]

Experimental Protocols: Synthesis
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The following protocol describes the synthesis of the parent compound, 2-chloroacetimidamide,

which can be subsequently converted to its hydrochloride salt. The method is based on the

reaction of chloroacetonitrile with sodium methoxide and ammonium chloride in methanol.

Synthesis of 2-Chloroacetimidamide

Materials:

Sodium (Na)

Methanol (MeOH), anhydrous

Chloroacetonitrile (ClCH₂CN)

Ammonium chloride (NH₄Cl)

Methyl tert-butyl ether (MTBE)

Procedure:

Under an inert nitrogen atmosphere, completely dissolve sodium (18.3 g, 0.795 mol) in 2 L of

anhydrous methanol at 25 °C. Stir the resulting sodium methoxide solution for 1 hour.

Over the course of 1 hour, add chloroacetonitrile (600 g, 7.95 mol) dropwise to the solution

while maintaining the inert atmosphere.

After the addition is complete, stir the reaction mixture at approximately 20 °C for an

additional hour.

Add ammonium chloride (514 g, 8.73 mol) in portions over a period of 45 minutes. The

solution will change color from yellow to red, and finally to a black liquid.

Allow the reaction mixture to stir for 16 hours at a temperature of 15-20 °C.

Filter the mixture. Concentrate the filtrate to obtain a residue.

Triturate the residue with methyl tert-butyl ether (2 x 1 L) to yield 2-chloroacetimidamide as a

black solid (Expected yield: ~96%).[5]
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Visualization of Synthesis and Application
The following diagrams illustrate the synthesis workflow and the role of 2-
chloroacetimidamide hydrochloride as a chemical intermediate.
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Caption: Synthesis workflow for 2-Chloroacetimidamide.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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